Cas no 77076-18-7 (Guanylurea cimetidine)

• Product Name: Guanylurea cimetidine
• CAS No: 77076-18-7
• MF: C₁₀H₁₈N₆OS
• MW: 270.354519367218
• CID: 568487
• Update Time: 2023-08-02

Guanylurea cimetidine Chemical and Physical Properties

Names and Identifiers

• Urea,N-[[[2-[[(4-methyl-1H-imidazol-5-yl)methyl]thio]ethyl]amino](methylimino)methyl]-
• guanylurea cimetidine
• Urea, ((methylamino)((2-(((5-methyl-1H-imidazol-4-yl)methyl)thio)ethyl)amino)methylene)-
• ((Methylamino)((2-(((5-methyl-1H-imidazol-4-yl)methyl)thio)ethyl)amino)methylene)urea
• N-[N'-Methyl-N-(2-{[(4-methyl-1H-imidazol-5-yl)methyl]sulfanyl}ethyl)carbamimidoyl]carbamimidic acid
• Guanylurea cimetidine

• Inchi： 1S/C10H18N6OS/c1-7-8(15-6-14-7)5-18-4-3-13-10(12-2)16-9(11)17/h6H,3-5H2,1-2H3,(H,14,15)(H4,11,12,13,16,17)
• InChI Key： GWWANUFLANSTTA-UHFFFAOYSA-N
• SMILES： S(CCN/C(=N/C)/NC(N)=O)CC1=C(C)NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 298
• XLogP3: 0.1
• Topological Polar Surface Area: 134